Cas no 1805610-06-3 (Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate
• CAS No: 1805610-06-3
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4890032
• Update Time: 2025-06-12

Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)5-3(6(9)10)2-4(13)11-7(5)12(15)16/h2,6H,1H3,(H,11,13)
• InChI Key： WBHDKBMPAYHPRG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1C(=O)OC)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate

Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate (CAS No. 1805610-06-3): A Comprehensive Overview

Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate, identified by its CAS number 1805610-06-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro and hydroxyl functional groups alongside a difluoromethyl substituent, exhibits a unique set of chemical properties that make it valuable for various applications in drug discovery and molecular research.

The structural framework of Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate incorporates a pyridine core, which is a common motif in many biologically active molecules. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development as an intermediate in medicinal chemistry. Additionally, the hydroxyl and nitro groups provide opportunities for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their role in various pharmacological mechanisms. The nitro group in Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate can be reduced to an amine, opening up possibilities for the synthesis of pharmacophores involved in anti-inflammatory, antiviral, and anticancer therapies. This reactivity makes it a versatile building block for medicinal chemists.

The difluoromethyl group is another key feature that contributes to the compound's appeal. This substituent is known to improve binding affinity to biological targets and can enhance the pharmacokinetic properties of drug candidates. Its incorporation into Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate suggests that this compound may be useful in developing drugs with improved efficacy and duration of action. Recent studies have demonstrated that difluorinated compounds often exhibit enhanced metabolic stability and resistance to degradation by enzymatic pathways.

Moreover, the hydroxyl group in Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate provides a site for hydrogen bonding interactions, which are crucial for the binding affinity between a drug molecule and its target receptor. This feature can be exploited to fine-tune the interactions within a drug-receptor complex, potentially leading to the development of more potent and selective therapeutic agents. The nitro group also contributes to hydrogen bonding capabilities and can influence the electronic properties of the molecule, affecting its reactivity and biological activity.

The synthesis of Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The introduction of the nitro group followed by reduction to an amine or further functionalization through esterification or etherification provides multiple pathways for generating structurally diverse derivatives. These synthetic strategies are particularly valuable in drug discovery pipelines where rapid access to libraries of compounds with varying biological profiles is essential.

In conclusion, Methyl 4-(difluoromethyl)-6-hydroxy-2-nitropyridine-3-carboxylate (CAS No. 1805610-06-3) represents a promising scaffold for the development of novel pharmaceuticals. Its unique structural features, including the presence of a pyridine core with hydroxyl, nitro, and difluoromethyl substituents, make it a versatile intermediate for medicinal chemistry applications. The compound's potential in enhancing drug efficacy through improved metabolic stability and binding affinity underscores its importance in ongoing research efforts aimed at discovering new therapeutic agents.